ethyl 5-cyclopentyl-1-methyl-1H-pyrazole-3-carboxylate
Overview
Description
Ethyl 5-cyclopentyl-1-methyl-1H-pyrazole-3-carboxylate (ECPMPC) is a carboxylic acid ester of pyrazole and cyclopentyl. It is a relatively new compound that has been studied for its potential applications in various fields, including scientific research, drug development, and laboratory experiments.
Scientific Research Applications
Ethyl 5-cyclopentyl-1-methyl-1H-pyrazole-3-carboxylate has been used in a variety of scientific research applications, including drug development and laboratory experiments. In drug development, this compound has been used as a potential inhibitor of the enzyme diacylglycerol acyltransferase (DGAT). In laboratory experiments, this compound has been used to study the effect of cyclopentyl groups on the binding of pyrazole to various proteins.
Mechanism of Action
The mechanism of action of ethyl 5-cyclopentyl-1-methyl-1H-pyrazole-3-carboxylate is not yet fully understood. However, it is believed that the cyclopentyl group of the molecule increases the binding affinity of the pyrazole to various proteins, thereby enhancing its biological activity. Additionally, the carboxylic acid moiety of this compound is thought to contribute to its activity by increasing the solubility of the molecule in aqueous environments.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, some studies have suggested that this compound may have anti-inflammatory and analgesic effects. Additionally, this compound has been studied for its potential to inhibit the enzyme DGAT.
Advantages and Limitations for Lab Experiments
The main advantage of using ethyl 5-cyclopentyl-1-methyl-1H-pyrazole-3-carboxylate in laboratory experiments is that it is relatively easy to synthesize and can be purified using column chromatography. Additionally, this compound has a relatively low toxicity, making it a safe and effective compound for use in laboratory experiments. However, this compound is not very soluble in aqueous solutions, and this can limit its usefulness in certain experiments.
Future Directions
The future of ethyl 5-cyclopentyl-1-methyl-1H-pyrazole-3-carboxylate research is promising. In the future, more research will be conducted to further understand the mechanism of action, biochemical and physiological effects, and potential applications of this compound. Additionally, more research will be conducted to optimize the synthesis of this compound and to develop more efficient methods for purifying the compound. Finally, further research will be conducted to explore the potential of this compound to inhibit the enzyme DGAT and to develop new and improved drugs based on the compound.
Synthesis Methods
Ethyl 5-cyclopentyl-1-methyl-1H-pyrazole-3-carboxylate can be synthesized by an esterification reaction between 5-cyclopentyl-1-methyl-1H-pyrazole-3-carboxylic acid and ethyl alcohol. This reaction is typically carried out in a solvent such as acetonitrile, dimethylformamide, or dichloromethane, and the product is purified by column chromatography. The synthesis of this compound has been studied in detail and optimized for maximum yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 5-cyclopentyl-1-methyl-1H-pyrazole-3-carboxylate involves the reaction of cyclopentanone with ethyl acetoacetate to form ethyl 5-cyclopentyl-3-oxobutanoate, which is then reacted with hydrazine hydrate to form ethyl 5-cyclopentyl-1-methyl-1H-pyrazole-3-carboxylate.", "Starting Materials": [ "Cyclopentanone", "Ethyl acetoacetate", "Hydrazine hydrate" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form ethyl 5-cyclopentyl-3-oxobutanoate.", "Step 2: Ethyl 5-cyclopentyl-3-oxobutanoate is then reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid to form ethyl 5-cyclopentyl-1-methyl-1H-pyrazole-3-carboxylate." ] } | |
CAS RN |
1560897-92-8 |
Molecular Formula |
C12H18N2O2 |
Molecular Weight |
222.3 |
Purity |
95 |
Origin of Product |
United States |
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